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Compound of Interest

Compound Name: MK-571-d6 Sodium Salt

CAS No.: 1263184-04-8

Cat. No.: B563837

Get Quote

Executive Summary
Status: Hazardous Chemical Waste (Pharmaceutical Standard) Primary Hazard: Bioactive

Leukotriene Receptor Antagonist / MRP1 Inhibitor Disposal Method: High-temperature

incineration (via EHS/Waste Vendor). Critical Prohibition:NEVER dispose of MK-571-d6 via

sanitary sewer or trash.

Chemical Profile & Hazard Identification
Causality of Hazard: To safely dispose of MK-571-d6, one must understand its biological

persistence. MK-571 is a potent, selective antagonist of the cysteinyl leukotriene receptor 1

(CysLT1).[1] It is designed to block biological signaling pathways with high affinity (

values in the nanomolar range).

Why this matters for disposal: Unlike simple inorganic salts, MK-571-d6 is a bioactive organic

framework. If released into the environment (e.g., down the drain), it can act as an endocrine or

signaling disruptor in aquatic ecosystems, affecting organisms that rely on leukotriene signaling

for inflammatory responses. The "d6" (deuterated) modification increases the cost but does not
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alter the chemical toxicity or ecological profile compared to the non-labeled parent compound;

it is non-radioactive and stable.

Physical & Chemical Properties Table
Property Data Operational Implication

CAS Number 115103-85-0 (unlabeled)

Use parent CAS for waste

manifesting if d6 specific is

unavailable.

Form Solid (Powder), Hygroscopic
Keep desiccated until disposal

to prevent clumping/hydrolysis.

Solubility
Water (>10 mg/mL), DMSO,

Methanol

Water-soluble; spills can

spread quickly on wet

surfaces.

Stability Stable Isotope (Deuterium)

No radiological precautions

required. Treat as chemical

waste.

GHS Class Irritant (H315, H319, H335)

Standard nitrile gloves

(0.11mm) provide sufficient

barrier.

Mechanism of Action (Bio-Hazard Context)
The following diagram illustrates the biological pathway MK-571 disrupts. This high-affinity

binding is the primary reason for strict "No Drain" policies.
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Figure 1: MK-571 acts as a competitive antagonist at the CysLT1 receptor, necessitating

containment to prevent environmental bio-accumulation.

Pre-Disposal: The Self-Validating Protocol
Before moving waste to the central accumulation area, use this self-validating logic to ensure

the waste stream is compatible and safe. This prevents "mystery waste" incidents.

Step 1: Segregation Verification
Is it Solid? (Powder, contaminated gloves, weigh boats)

Stream A

Is it Liquid? (Stock solutions in DMSO/Water/Methanol)

Stream B

Is it Empty Packaging? (Vials, bottles)

Stream C

Step 2: Solvent Compatibility Check (For Liquid Waste)
MK-571 Sodium Salt is soluble in water and polar organic solvents.

Validation: Ensure the liquid waste carboy is rated for Organic Solvents (if DMSO/Methanol)

or Aqueous Waste (if water only).

Expert Insight: Do not mix with strong acids (e.g., HCl). Acidification of the sodium salt can

precipitate the free acid form of MK-571, causing sludge formation in waste containers which

clogs disposal lines. Keep pH neutral or slightly basic (

).

Disposal Procedures (Step-by-Step)
Stream A: Solid Waste (Powder & Debris)

Applicability: Expired pure substance, spill cleanup materials, contaminated PPE.
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Container: Wide-mouth HDPE jar or hazardous waste solid bin (yellow bag).

Labeling: Must read "Hazardous Waste - MK-571 Sodium Salt (Solid)."

Protocol:

Transfer solids using a dedicated spatula or funnel to prevent dusting.

If the powder is fine/dusty, dampen slightly with water or place inside a secondary sealable

bag before placing in the waste bin to prevent inhalation risk for waste handlers.

Seal container immediately.

Stream B: Liquid Waste (Stock Solutions)
Applicability: Unused experimental solutions (e.g., LC-MS standards).

Container: Solvent-compatible carboy (HDPE or Glass).

Protocol:

Solvent Check: If dissolved in DMSO or Methanol, use the "Organic Solvent" waste stream

(High BTU incineration). If dissolved in water, use "Aqueous Hazardous Waste."

Precipitation Check: Visually inspect for solids. If solids are present, treat as Stream A or

re-dissolve.

Pour: Slowly decant into the carboy using a funnel.

Log: Record volume and concentration on the waste tag immediately.

Stream C: Empty Container Management (Triple Rinse
Rule)
Federal regulations (RCRA) require containers to be "RCRA Empty" to be classified as non-

hazardous trash.

Protocol:
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Rinse 1: Add solvent (Water or Methanol) to ~10% volume. Cap and shake. Decant

rinseate into Stream B (Liquid Waste).

Rinse 2: Repeat. Decant into Stream B.

Rinse 3: Repeat. Decant into Stream B.

Final Step: Deface the label (cross out "MK-571"). The bottle can now be recycled or

thrown in regular glass trash.[2]

Disposal Decision Workflow
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Figure 2: Operational decision tree for segregating MK-571-d6 waste streams to ensure

regulatory compliance.

Regulatory Context & Compliance
This protocol is grounded in the following regulatory frameworks. Adherence protects your

facility from fines and environmental liability.
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EPA RCRA (40 CFR Part 266 Subpart P):

Ban on Sewering: As of 2019, the EPA explicitly prohibits the sewering of hazardous waste

pharmaceuticals by healthcare facilities and labs operating under these standards. MK-

571 falls under this prohibition due to its bioactive nature.

Waste Coding:

While MK-571 is not P-listed (acutely toxic) or U-listed (toxic) by specific name, it is

regulated as a characteristic hazardous waste if mixed with ignitable solvents (D001) or

simply as Non-RCRA Regulated Hazardous Waste (state-dependent) requiring

incineration due to toxicity profiles.

Best Practice: Label as "Non-Regulated Pharmaceutical Waste" if no flammable solvents

are present, but mandate incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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